Cas no 37436-46-7 (Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro-)

• Product Name: Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro-
• CAS No: 37436-46-7
• MF: C₁₂H₁₁ClN₄
• MW: 246.69554066658
• CID: 320545
• PubChem ID: 485069
• Update Time: 2025-04-19

Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro-
• 8-chloro-5,6-dihydrobenzo[f]quinazoline-1,3-diamine
• 8-Chloro-5,6-dihydro-benzo(f)quinazoline-1,3-diamine
• DTXSID50190884
• SCHEMBL8261591
• 37436-46-7
• 8-Chloro-5,6-dihydro-benzo[f]quinazoline-1,3-diamine
• A823827
• PY 468

• Inchi： 1S/C12H11ClN4/c13-7-2-3-8-6(5-7)1-4-9-10(8)11(14)17-12(15)16-9/h2-3,5H,1,4H2,(H4,14,15,16,17)
• InChI Key： UYKSKDXJWWHFGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C3=C(N)N=C(N)N=C3CCC=2C=1

Computed Properties

• Exact Mass: 246.06743
• Monoisotopic Mass: 246.067224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.459
• Boiling Point: 569.7°Cat760mmHg
• Flash Point: 298.4°C
• Refractive Index: 1.736
• PSA: 77.82